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Introduction

Hydroxyamphetamine hydrobromide is an indirect-acting sympathomimetic agent used in
ophthalmic applications to induce mydriasis (pupillary dilation). It is available as a 1% solution
and, more commonly, in a combination product with the anticholinergic agent tropicamide. This
document provides detailed protocols for the use of hydroxyamphetamine eye drops for routine
pupillary dilation and as a diagnostic tool in pharmacological studies, particularly for localizing
lesions in Horner's syndrome.

Mechanism of Action

Hydroxyamphetamine acts by stimulating the release of norepinephrine from intact adrenergic
nerve terminals at the neuromuscular junction of the iris dilator muscle.[1][2][3][4] This increase
in norepinephrine in the synaptic cleft leads to contraction of the iris dilator muscle and
subsequent mydriasis.[1][3] Since it has minimal direct agonist activity on adrenergic receptors,
its efficacy is dependent on the integrity of the postganglionic sympathetic neuron.[1][3]

In the combination product Paremyd®, hydroxyamphetamine (1%) is paired with tropicamide
(0.25%). Tropicamide is a parasympatholytic agent that blocks the cholinergic stimulation of the
iris sphincter muscle and the ciliary muscle.[3][4][5] The synergistic action of these two agents,
acting on different effector muscles of the iris, produces a rapid and sustained mydriasis.[3][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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